N-allyl-4-(2-methylphenoxy)but-2-en-1-amine hydrochloride

• IUPAC Name: (E)-4-(2-methylphenoxy)-N-prop-2-enylbut-2-en-1-amine;hydrochloride
• InChI: InChI=1S/C14H19NO.ClH/c1-3-10-15-11-6-7-12-16-14-9-5-4-8-13(14)2;/h3-9,15H,1,10-12H2,2H3;1H/b7-6+
• InChI Key: DKGDGFHXOPMQCE-UHDJGPCESA-N
• Canonical SMILES: CC1=CC=CC=C1OCC=CCNCC=C.Cl
• Isomeric SMILES: CC1=CC=CC=C1OC/C=C/CNCC=C.Cl
• Molecular Formula: C14H20ClNO
• Molecular Weight: 253.77 g/mol

Description

N-allyl-4-(2-methylphenoxy)but-2-en-1-amine hydrochloride is a chemical compound that has been studied for its potential applications in scientific research. This compound is also known as AM404, and it is a derivative of anandamide, which is an endocannabinoid that is naturally produced in the body. AM404 has been shown to have a range of biochemical and physiological effects, and it has been studied for its potential use in the treatment of various medical conditions.

Mechanism of Action

AM404 acts as an inhibitor of the endocannabinoid transporter (CBT), which is responsible for the reuptake of anandamide. By inhibiting CBT, AM404 increases the levels of anandamide in the body, which can lead to a range of biochemical and physiological effects.
Biochemical and Physiological Effects
AM404 has been shown to have a range of biochemical and physiological effects, including analgesic, anti-inflammatory, and neuroprotective effects. It has also been shown to modulate the activity of various neurotransmitters, including dopamine, serotonin, and glutamate.

Advantages and Limitations for Lab Experiments

AM404 has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and it has been extensively studied for its biochemical and physiological effects. However, there are also limitations to its use. For example, it can be difficult to obtain pure samples of AM404, and its effects can be variable depending on the dose and route of administration.

Future Directions

There are several future directions for research on AM404. One area of interest is its potential use in the treatment of various medical conditions, including chronic pain, inflammation, and neurodegenerative diseases. Another area of interest is its potential use as a tool for studying the endocannabinoid system and its role in various physiological processes. Additionally, there is interest in developing new analogs of AM404 that may have improved pharmacological properties.

Scientific Research Applications

AM404 has been studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been shown to have analgesic, anti-inflammatory, and neuroprotective effects, and it has been studied for its potential use in the treatment of various medical conditions, including chronic pain, inflammation, and neurodegenerative diseases.